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Compound of Interest

Compound Name: Myristyl arachidate

Cat. No.: B1606813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myristyl arachidate, with the CAS number 22413-04-3, is a wax ester composed of myristyl

alcohol and arachidic acid. It belongs to the class of long-chain fatty acid esters, which are

noted for their diverse applications in the pharmaceutical, cosmetic, and food industries. This

technical guide provides a comprehensive overview of Myristyl arachidate, including its

physicochemical properties, synthesis, applications, safety data, and its role in biological

systems.

Physicochemical Properties
Myristyl arachidate is a solid at room temperature with a waxy texture.[1][2] Its lipophilic

nature governs its utility in various formulations. The key physicochemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C34H68O2 [1][2][3]

Molecular Weight 508.9 g/mol

IUPAC Name tetradecyl icosanoate

Synonyms

Tetradecyl eicosanoate,

Eicosanoic acid, tetradecyl

ester

Physical State Solid

Purity >99% (commercially available)

Storage Temperature Room temperature or -20°C

XLogP3-AA 16.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 32

Exact Mass 508.52193141 Da

Topological Polar Surface Area 26.3 Å²

Synthesis
The synthesis of Myristyl arachidate is typically achieved through the esterification of myristyl

alcohol with arachidic acid. Both chemical and enzymatic methods can be employed for this

purpose.

Chemical Synthesis
Acid-catalyzed esterification is a common method for producing fatty acid esters. The reaction

involves heating the fatty acid and alcohol in the presence of an acid catalyst, such as sulfuric

acid or hydrochloric acid. The removal of water as it is formed drives the reaction towards the

product.
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Enzymatic Synthesis
Biocatalytic synthesis using lipases is an increasingly popular "green chemistry" approach.

Immobilized lipases, such as Candida antarctica lipase B (Novozym 435), can efficiently

catalyze the esterification under milder conditions, often in solvent-free systems.

Experimental Protocol: General Enzymatic Esterification

A general protocol for the enzymatic synthesis of a long-chain wax ester like Myristyl
arachidate is as follows:

Reactant Preparation: Myristyl alcohol and arachidic acid are mixed in an equimolar ratio in a

reaction vessel.

Enzyme Addition: An immobilized lipase (e.g., 1-10% by weight of reactants) is added to the

mixture.

Reaction Conditions: The reaction is typically conducted at a temperature between 60-70°C.

To drive the equilibrium towards ester formation, water produced during the reaction is

removed, often by applying a vacuum or bubbling dry nitrogen through the mixture.

Monitoring: The reaction progress is monitored by measuring the decrease in acid value of

the mixture over time.

Purification: Upon completion, the immobilized enzyme is filtered off. The product, Myristyl
arachidate, can be purified from any unreacted starting materials by methods such as

crystallization or chromatography.

A simplified workflow for this process is illustrated in the diagram below.
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Diagram 1: General workflow for the enzymatic synthesis of Myristyl arachidate.

Applications in Research and Drug Development
Myristyl arachidate's properties make it a valuable excipient in pharmaceutical and

dermatological formulations.

Emollient and Moisturizer: It forms an occlusive layer on the skin, reducing water loss and

imparting a soft, smooth feel.
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Texture Enhancer: In creams and lotions, it increases viscosity and improves spreadability.

Stabilizer: It can act as a co-emulsifier, enhancing the stability of emulsions.

Drug Delivery: As a lipid-based excipient, it can be used in the formulation of lipid

nanoparticles or as a matrix-forming agent in sustained-release oral dosage forms. Its

miscibility with active pharmaceutical ingredients (APIs) can be a critical factor in formulation

development.

Safety and Toxicology
While specific toxicological data for Myristyl arachidate is limited, extensive studies on similar

long-chain fatty acid esters, such as Myristyl myristate, provide a strong basis for its safety

assessment. These esters are generally considered to have a low order of toxicity.

Test Result Compound Tested Reference

Acute Oral LD50 (rat) >14.4 g/kg Myristyl Myristate

Acute Dermal Toxicity

(rabbit)
Non-toxic Myristyl Myristate

Skin Irritation (rabbit) Minimal to mild Myristyl Myristate

Eye Irritation (rabbit) Minimal Myristyl Myristate

Skin Sensitization

(guinea pig)
Non-sensitizing Myristyl Myristate

Based on the available data for analogous compounds, Myristyl arachidate is not expected to

be a significant skin or eye irritant, nor a skin sensitizer under normal conditions of use. It is

considered safe for use in cosmetic and pharmaceutical applications when formulated to be

non-irritating.

Biological Role and Signaling Pathways
Myristyl arachidate, as a long-chain fatty acid ester, is expected to be metabolized in the body

into its constituent parts: myristyl alcohol and arachidic acid. These components can then enter

their respective metabolic pathways.
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Long-chain fatty acyl-CoA esters, which are intermediates in the metabolism of fatty acids, are

recognized as important signaling molecules. They are involved in a variety of cellular

processes, including:

Glycerolipid and glycerophospholipid biosynthesis

Beta-oxidation

Cellular differentiation and proliferation

Regulation of enzyme activities

Arachidic acid (eicosanoic acid) can be metabolized through pathways involving

cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP) enzymes,

leading to the formation of various bioactive mediators. These pathways are crucial in

inflammation and other physiological processes.

The general metabolic fate and signaling role of a long-chain fatty acid ester is depicted in the

following diagram.
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Diagram 2: Generalized metabolic pathway and signaling role of Myristyl arachidate.

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of

Myristyl arachidate in various matrices. A reversed-phase HPLC method, similar to that used

for other long-chain esters like myristyl nicotinate, would be appropriate.

General Analytical Workflow

Sample Preparation: Extraction of Myristyl arachidate from the formulation matrix using a

suitable organic solvent (e.g., acetonitrile, isopropanol).
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Chromatographic Separation: Separation on a C18 reversed-phase column with a mobile

phase typically consisting of a mixture of acetonitrile and water.

Detection: Detection using a UV detector (at a low wavelength, e.g., 205-215 nm) or a more

universal detector like an evaporative light scattering detector (ELSD) or a mass

spectrometer (MS).

Quantification: Quantification is achieved by comparing the peak area of the analyte to that

of a certified reference standard.

The following diagram illustrates a typical analytical workflow for the quantification of Myristyl
arachidate.
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Diagram 3: A typical analytical workflow for Myristyl arachidate.

Conclusion
Myristyl arachidate is a well-characterized wax ester with significant potential as an excipient

in drug development and formulation science. Its favorable physicochemical properties,

combined with a strong safety profile based on data from analogous compounds, make it a

versatile ingredient for topical and potentially oral delivery systems. Understanding its

synthesis, analytical methods, and metabolic fate is crucial for its effective application in

research and pharmaceutical product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1606813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

